(5-fluoro-2-methyl-2H-indazol-4-yl)methanol
Cat. No. B8284825
M. Wt: 180.18 g/mol
InChI Key: YEBLFVJHNLEMQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08110585B2
Procedure details
To a solution of dimethyl sulfoxide (7.56 mL, 107 mmol) in dichloromethane (100 mL) was added oxalyl chloride (4.86 mL, 53.3 mmol) at −78° C., and the mixture was stirred for 30 min. To the reaction mixture was added a solution of (5-fluoro-2-methyl-2H-indazol-4-yl)methanol (3.20 g, 17.8 mmol) in dichloromethane (78.0 mL), and the mixture was stirred for 2 hr. To the reaction mixture was added triethylamine (22.5 mL, 160 mmol) at −78° C., and the mixture was stirred for 1 hr. The reaction mixture was concentrated under reduced pressure, and the residue was purified by flash silica gel column chromatography (ethyl acetate/hexane=1/3) to give the title compound (3.00 g, yield 95%).
Name
Yield
95%
Identifiers
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REACTION_CXSMILES
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CS(C)=O.C(Cl)(=O)C(Cl)=O.[F:11][C:12]1[CH:20]=[CH:19][C:18]2[C:14](=[CH:15][N:16]([CH3:21])[N:17]=2)[C:13]=1[CH2:22][OH:23].C(N(CC)CC)C>ClCCl>[F:11][C:12]1[CH:20]=[CH:19][C:18]2[C:14](=[CH:15][N:16]([CH3:21])[N:17]=2)[C:13]=1[CH:22]=[O:23]
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Inputs
Step One
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Name
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|
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Quantity
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7.56 mL
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Type
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reactant
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|
Smiles
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CS(=O)C
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Name
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|
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Quantity
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4.86 mL
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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Quantity
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3.2 g
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Type
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reactant
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Smiles
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FC1=C(C2=CN(N=C2C=C1)C)CO
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Name
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Quantity
|
78 mL
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|
Type
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solvent
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Smiles
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ClCCl
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Step Three
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Name
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Quantity
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22.5 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the mixture was stirred for 2 hr
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|
Duration
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2 h
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STIRRING
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Type
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STIRRING
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Details
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the mixture was stirred for 1 hr
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|
Duration
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1 h
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The reaction mixture was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residue was purified by flash silica gel column chromatography (ethyl acetate/hexane=1/3)
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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FC1=C(C2=CN(N=C2C=C1)C)C=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3 g | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
